Cas no 1040641-89-1 (3-{[4-(2,5-dimethylphenyl)piperazin-1-yl]sulfonyl}-N-[(4-fluorophenyl)methyl]thiophene-2-carboxamide)

• Product Name: 3-{[4-(2,5-dimethylphenyl)piperazin-1-yl]sulfonyl}-N-[(4-fluorophenyl)methyl]thiophene-2-carboxamide
• CAS No: 1040641-89-1
• MF: C₂₄H₂₆FN₃O₃S₂
• MW: 487.609946727753
• CID: 5382632
• Update Time: 2025-06-15

3-{[4-(2,5-dimethylphenyl)piperazin-1-yl]sulfonyl}-N-[(4-fluorophenyl)methyl]thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-[[4-(2,5-Dimethylphenyl)-1-piperazinyl]sulfonyl]-N-[(4-fluorophenyl)methyl]-2-thiophenecarboxamide
• 3-{[4-(2,5-dimethylphenyl)piperazin-1-yl]sulfonyl}-N-[(4-fluorophenyl)methyl]thiophene-2-carboxamide

• Inchi： 1S/C24H26FN3O3S2/c1-17-3-4-18(2)21(15-17)27-10-12-28(13-11-27)33(30,31)22-9-14-32-23(22)24(29)26-16-19-5-7-20(25)8-6-19/h3-9,14-15H,10-13,16H2,1-2H3,(H,26,29)
• InChI Key： UJVRZYSYKMXRNJ-UHFFFAOYSA-N
• SMILES： C1(C(NCC2=CC=C(F)C=C2)=O)SC=CC=1S(N1CCN(C2=CC(C)=CC=C2C)CC1)(=O)=O

Experimental Properties

• Density: 1.327±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.92±0.46(Predicted)

Additional information on 3-{[4-(2,5-dimethylphenyl)piperazin-1-yl]sulfonyl}-N-[(4-fluorophenyl)methyl]thiophene-2-carboxamide

Introduction to Compound with CAS No. 1040641-89-1 and Product Name: 3-{[4-(2,5-dimethylphenyl)piperazin-1-yl]sulfonyl}-N-[(4-fluorophenyl)methyl]thiophene-2-carboxamide

The compound with the CAS number 1040641-89-1 and the product name 3-{[4-(2,5-dimethylphenyl)piperazin-1-yl]sulfonyl}-N-[(4-fluorophenyl)methyl]thiophene-2-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural features of this molecule, particularly its piperazine and thiophene moieties, contribute to its unique pharmacological properties, making it a subject of intense research interest.

In recent years, there has been a growing emphasis on the development of novel compounds that can modulate biological pathways associated with various diseases. The 3-{[4-(2,5-dimethylphenyl)piperazin-1-yl]sulfonyl}-N-[(4-fluorophenyl)methyl]thiophene-2-carboxamide structure is designed to interact with specific targets in the body, thereby influencing physiological processes. The presence of a sulfonyl group and a fluorine-substituted phenyl ring enhances its binding affinity and selectivity, which are critical factors in drug design.

One of the most compelling aspects of this compound is its potential in the treatment of neurological disorders. The piperazine moiety is known for its ability to cross the blood-brain barrier, making it an ideal candidate for central nervous system (CNS) drug development. Current research indicates that compounds incorporating piperazine scaffolds exhibit promising effects on neurotransmitter systems, which could lead to new treatments for conditions such as depression, anxiety, and neurodegenerative diseases.

The thiophene ring in the molecule contributes to its overall stability and bioavailability. Thiophene derivatives have been widely studied for their pharmacological activities, including anti-inflammatory, analgesic, and anticonvulsant properties. The combination of these structural elements in 3-{[4-(2,5-dimethylphenyl)piperazin-1-yl]sulfonyl}-N-[(4-fluorophenyl)methyl]thiophene-2-carboxamide suggests that it may exhibit multiple therapeutic benefits simultaneously.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before they are synthesized. This has significantly accelerated the drug discovery process. In the case of 3-{[4-(2,5-dimethylphenyl)piperazin-1-yl]sulfonyl}-N-[(4-fluorophenyl)methyl]thiophene-2-carboxamide, computational modeling has been used to identify potential binding sites on target proteins and to optimize its structure for better efficacy.

Another area where this compound shows promise is in oncology. The sulfonyl group has been shown to inhibit enzymes involved in cancer cell proliferation and survival. By targeting these critical pathways, 3-{[4-(2,5-dimethylphenyl)piperazin-1-yl]sulfonyl}-N-[(4-fluorophenyl)methyl]thiophene-2-carboxamide could potentially serve as a lead compound for the development of new anticancer therapies. Preliminary studies have demonstrated its ability to induce apoptosis in certain cancer cell lines while having minimal toxicity on healthy cells.

The fluorine atom in the phenyl ring is another key feature that enhances the pharmacological properties of this compound. Fluorine substitution is a common strategy in drug design because it can improve metabolic stability, binding affinity, and oral bioavailability. In 3-{[4-(2,5-dimethylphenyl)piperazin-1-yl]sulfonyl}-N-[(4-fluorophenyl)methyl]thiophene-2-carboxamide, the fluorine atom is strategically positioned to maximize these benefits.

Current clinical trials are underway to evaluate the safety and efficacy of derivatives of this compound in humans. These trials aim to provide further evidence supporting its potential as a therapeutic agent. The results so far have been encouraging, with early-phase studies showing promising signs of activity against various disease states.

The development of 3-{[4-(2,5-dimethylphenyl)piperazin-1-yl]sulfonyl}-N-[(4-fluorophenyl)methyl]thiophene-2-carboxamide also highlights the importance of interdisciplinary collaboration in pharmaceutical research. Chemists work closely with biologists and clinicians to design molecules that meet stringent pharmacological criteria. This collaborative approach ensures that new drugs are not only effective but also safe for human use.

In conclusion, 3-{[4-(2,5-dimethylphenyl)piperazin-1-yl]sulfonyl}-N-[(4-fluorophenyl)methyl]thiophene-2-carboxamide represents a significant advancement in pharmaceutical chemistry. Its unique structure and promising biological activity make it a valuable candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the treatment of various human illnesses.